Cas no 27164-45-0 (Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate)

• Product Name: Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate
• CAS No: 27164-45-0
• MF: C₁₃H₁₃N₆NaO₆S
• MW: 404.333691358566
• CID: 264888
• Update Time: 2025-09-23

Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodium salt (1:1), (6R,7R)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[[2-(1H-tetrazol-1-yl)acetyl]amino]-,sodi
• Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-8-oxo-7-((1H-tetrazol-1-ylacetyl)amino)-, monosodium salt, (6R-trans)-
• Sodium (6R-trans)-3-(acetoxymethyl)-8-oxo-7-(1H-tetrazol-1-ylacetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
• sodium (6S,7S)-3-(acetoxymethyl)-8-oxo-7-[[2-(tetrazol-1-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carb

• Inchi： 1S/C13H14N6O6S.Na/c1-6(20)25-3-7-4-26-12-9(11(22)19(12)10(7)13(23)24)15-8(21)2-18-5-14-16-17-18;/h5,9,12H,2-4H2,1H3,(H,15,21)(H,23,24);/q;+1/p-1/t9-,12-;/m1./s1
• InChI Key： AEUAWKRFSWQUSM-WYUVZMMLSA-M
• SMILES： S1CC(COC(C)=O)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CN1C=NN=N1)=O)=O.[Na+]

Computed Properties

• Exact Mass: 404.05169

Experimental Properties

• PSA: 159.44

Additional information on Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate

Recent Advances in Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate (CAS: 27164-45-0) Research

Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate (CAS: 27164-45-0) is a chemically modified cephalosporin derivative that has garnered significant attention in recent years due to its enhanced antibacterial properties and potential therapeutic applications. This compound, characterized by the introduction of a tetrazole moiety at the 7-position of the cephalosporin nucleus, exhibits improved stability and bioavailability compared to traditional cephalosporins. Recent studies have focused on elucidating its mechanism of action, optimizing synthetic pathways, and exploring its clinical efficacy against resistant bacterial strains.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate exhibits potent activity against Gram-negative bacteria, including Escherichia coli and Klebsiella pneumoniae, by inhibiting penicillin-binding proteins (PBPs) with higher affinity than its predecessors. The study also highlighted the compound's resistance to β-lactamases, a common mechanism of bacterial resistance, making it a promising candidate for treating multidrug-resistant infections. Structural analysis revealed that the tetrazole side chain enhances binding to the active site of PBPs, thereby improving antimicrobial efficacy.

In addition to its antibacterial properties, recent research has explored the pharmacokinetic profile of Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate. A 2024 preclinical study reported in Antimicrobial Agents and Chemotherapy found that the compound achieves higher plasma concentrations and prolonged half-life in animal models, attributed to its improved solubility and reduced renal clearance. These findings suggest potential advantages in dosing regimens and therapeutic outcomes in clinical settings.

Another area of active investigation is the synthetic optimization of Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate. A team of researchers from the University of Tokyo recently developed a novel enzymatic method for its production, which reduces the reliance on hazardous reagents and improves yield (published in Organic Process Research & Development, 2023). This green chemistry approach aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

Despite these advancements, challenges remain in the clinical translation of Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate. Ongoing studies are addressing potential toxicity concerns and evaluating its efficacy in combination therapies. A phase I clinical trial initiated in early 2024 aims to assess its safety profile in healthy volunteers, with preliminary results expected by the end of the year.

In conclusion, Sodium 7-(1H-Tetrazol-1-acetamido)cephalosporanate represents a significant advancement in cephalosporin chemistry, with promising applications in combating antibiotic-resistant infections. Continued research into its mechanisms, synthesis, and clinical potential will be critical to realizing its full therapeutic value. The compound's unique structural features and demonstrated efficacy position it as a key player in the next generation of antibacterial agents.